Cas no 72338-48-8 (Dodecanoic acid, 12-bromo-, ethyl ester)

• Product Name: Dodecanoic acid, 12-bromo-, ethyl ester
• CAS No: 72338-48-8
• MF: C₁₄H₂₇BrO₂
• MW: 307.266984224319
• MDL: MFCD30470568
• CID: 544119
• Update Time: 2025-07-02

Dodecanoic acid, 12-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 12-bromo-, ethyl ester
• ethyl 12-bromododecanoate

• MDL： MFCD30470568
• Inchi： 1S/C14H27BrO2/c1-2-17-14(16)12-10-8-6-4-3-5-7-9-11-13-15/h2-13H2,1H3
• InChI Key： DYFVMVODIGRODW-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 306.11951
• Monoisotopic Mass: 306.11944 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 307.27
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dodecanoic acid, 12-bromo-, ethyl ester

Dodecanoic Acid, 12-Bromo-, Ethyl Ester: A Comprehensive Overview

Dodecanoic acid, 12-bromo-, ethyl ester, also known by its CAS number CAS No. 72338-48-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the broader category of fatty acid esters, specifically those with brominated substituents. Its structure consists of a dodecanoic acid backbone with a bromine atom at the 12th position and an ethyl ester group, making it a valuable compound in various industries.

The synthesis of dodecanoic acid, 12-bromo-, ethyl ester involves several steps, including the bromination of dodecanoic acid followed by esterification with ethanol. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purities. Researchers have explored the use of heterogeneous catalysts and microwave-assisted techniques to optimize the synthesis process, which is crucial for large-scale production.

One of the most promising applications of dodecanoic acid, 12-bromo-, ethyl ester lies in its use as an intermediate in organic synthesis. Its bromine substituent makes it a versatile building block for constructing complex molecules, including pharmaceuticals and agrochemicals. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and antimicrobial properties.

In addition to its role as an intermediate, dodecanoic acid, 12-bromo-, ethyl ester has found applications in materials science. Its ability to form stable derivatives has made it valuable in the development of advanced polymers and surfactants. Recent research has focused on its use in creating biodegradable materials, which aligns with the growing demand for sustainable solutions in various industries.

The environmental impact of dodecanoic acid, 12-bromo-, ethyl ester is another area of interest. Studies have examined its biodegradability and toxicity profiles under different conditions. Results indicate that under aerobic conditions, this compound exhibits moderate biodegradability, which is a positive sign for its use in eco-friendly applications. However, further research is needed to fully understand its long-term effects on ecosystems.

From a regulatory perspective, dodecanoic acid, 12-bromo-, ethyl ester is classified as a non-hazardous chemical under most international guidelines. This classification facilitates its handling and transportation without stringent safety measures. Nonetheless, best practices recommend using appropriate personal protective equipment during handling to ensure worker safety.

In conclusion, dodecanoic acid, 12-bromo-, ethyl ester is a multifaceted compound with diverse applications across various fields. Its unique chemical properties make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new potential uses and optimize its production processes, this compound is poised to play an even more significant role in advancing technological and industrial innovations.